Cas no 1862886-51-8 (2-Methyl-2-(4-methylcyclohexyl)propanenitrile)

• Product Name: 2-Methyl-2-(4-methylcyclohexyl)propanenitrile
• CAS No: 1862886-51-8
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 6493006
• PubChem ID: 130513498
• Update Time: 2025-11-06

2-Methyl-2-(4-methylcyclohexyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1843803
• 2-methyl-2-(4-methylcyclohexyl)propanenitrile
• 1862886-51-8
• 2-Methyl-2-(4-methylcyclohexyl)propanenitrile

• Inchi： 1S/C11H19N/c1-9-4-6-10(7-5-9)11(2,3)8-12/h9-10H,4-7H2,1-3H3
• InChI Key： MHBCRXMMSBANRE-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1CCC(C)CC1

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-Methyl-2-(4-methylcyclohexyl)propanenitrile

Introduction to 2-Methyl-2-(4-methylcyclohexyl)propanenitrile (CAS No. 1862886-51-8)

2-Methyl-2-(4-methylcyclohexyl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1862886-51-8, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, presents intriguing possibilities for applications in synthetic chemistry, medicinal chemistry, and material science. Its molecular structure comprises a nitrile functional group attached to a branched alkyl chain, further substituted with a methylcyclohexyl moiety, which contributes to its distinct chemical properties and reactivity.

The significance of 2-Methyl-2-(4-methylcyclohexyl)propanenitrile lies in its potential utility as an intermediate in the synthesis of more complex molecules. The presence of both the nitrile group and the bulky methylcyclohexyl substituent makes it a versatile building block for constructing heterocyclic compounds, which are widely employed in drug development. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy, facilitating the design of novel synthetic pathways.

In the realm of pharmaceutical research, nitrile-containing compounds have been extensively studied due to their role as pharmacophores in various therapeutic agents. The structural features of 2-Methyl-2-(4-methylcyclohexyl)propanenitrile suggest that it may serve as a precursor for developing molecules with potential biological activity. For instance, derivatives of this compound have been explored in the synthesis of non-peptide inhibitors targeting specific enzymes involved in metabolic disorders. The rigid cyclohexyl ring and the methyl substituents enhance the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

Recent studies have highlighted the importance of optimizing reaction conditions to maximize the yield and purity of 2-Methyl-2-(4-methylcyclohexyl)propanenitrile. Researchers have employed green chemistry principles to develop more sustainable synthetic methods, reducing waste and minimizing hazardous byproducts. For example, catalytic hydrogenation techniques have been utilized to selectively modify the nitrile group without affecting other sensitive functionalities within the molecule. Such innovations align with global efforts to promote environmentally responsible chemical synthesis.

The applications of 2-Methyl-2-(4-methylcyclohexyl)propanenitrile extend beyond pharmaceuticals into industrial chemistry. Its unique reactivity allows for the preparation of specialty polymers and coatings with enhanced durability and chemical resistance. The compound's ability to undergo cross-coupling reactions makes it valuable for constructing complex organic frameworks used in advanced materials. These developments underscore the compound's versatility and its potential impact on multiple sectors.

As research continues to evolve, the demand for high-purity intermediates like 2-Methyl-2-(4-methylcyclohexyl)propanenitrile is expected to grow. Manufacturers specializing in fine chemicals are investing in advanced purification technologies to meet these needs. Techniques such as distillation under reduced pressure and chromatographic separation have been refined to ensure that researchers receive materials with minimal impurities, thereby improving the reliability of their experiments.

The safety profile of CAS No. 1862886-51-8 is another critical consideration in its handling and application. While not classified as a hazardous substance under current regulations, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), including gloves and lab coats, should be worn at all times when working with this compound. Additionally, adequate ventilation is essential to avoid inhalation of any dust or vapors that may be generated.

In conclusion, 2-Methyl-2-(4-methylcyclohexyl)propanenitrile represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further exploration in drug discovery, material science, and industrial chemistry. As research progresses, new methodologies for its synthesis and utilization will continue to emerge, reinforcing its importance in modern chemical research.